![molecular formula C21H26N4O5S B2713387 (E)-4-(N,N-diethylsulfamoyl)-N-(2-(2-(2-methoxybenzylidene)hydrazinyl)-2-oxoethyl)benzamide CAS No. 391885-15-7](/img/structure/B2713387.png)
(E)-4-(N,N-diethylsulfamoyl)-N-(2-(2-(2-methoxybenzylidene)hydrazinyl)-2-oxoethyl)benzamide
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Description
(E)-4-(N,N-diethylsulfamoyl)-N-(2-(2-(2-methoxybenzylidene)hydrazinyl)-2-oxoethyl)benzamide is a useful research compound. Its molecular formula is C21H26N4O5S and its molecular weight is 446.52. The purity is usually 95%.
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Scientific Research Applications
Carbonic Anhydrase Inhibition
Compounds structurally related to "(E)-4-(N,N-diethylsulfamoyl)-N-(2-(2-(2-methoxybenzylidene)hydrazinyl)-2-oxoethyl)benzamide" have been studied for their inhibitory effects on carbonic anhydrase isoenzymes. For instance, aromatic sulfonamides with nanomolar inhibitory concentrations against carbonic anhydrases I, II, IV, and XII have been prepared, exhibiting diverse activities across different isoenzymes with significant affinity (C. Supuran et al., 2013). These findings highlight the potential of sulfonamide derivatives in targeting carbonic anhydrase-related disorders, such as glaucoma and edema.
Synthesis of Novel Derivatives
The compound's structure indicates its potential as a precursor for synthesizing novel organic compounds with diverse biological activities. Research has shown the synthesis of new pyrimidine derivatives and their lack of antiviral activity, illustrating the broad scope of chemical modifications and biological evaluations in drug discovery (M. Mahmoud et al., 2011). Such efforts are crucial for identifying compounds with potential therapeutic applications.
Properties
IUPAC Name |
4-(diethylsulfamoyl)-N-[2-[(2E)-2-[(2-methoxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N4O5S/c1-4-25(5-2)31(28,29)18-12-10-16(11-13-18)21(27)22-15-20(26)24-23-14-17-8-6-7-9-19(17)30-3/h6-14H,4-5,15H2,1-3H3,(H,22,27)(H,24,26)/b23-14+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMDLIHPYLFLRTC-OEAKJJBVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCC(=O)NN=CC2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCC(=O)N/N=C/C2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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